2'-Bromo-5'-chloro-4'-fluorophenacyl bromide
Description
2’-Bromo-5’-chloro-4’-fluorophenacyl bromide , also known by its systematic name 2-Bromo-1-(3-chloro-4-fluorophenyl)ethanone , is a chemical compound with the molecular formula C8H5BrClFO . It falls under the category of aryl halides and is commonly used in organic synthesis and pharmaceutical research .
Synthesis Analysis
The synthesis of 2’-Bromo-5’-chloro-4’-fluorophenacyl bromide involves the reaction of 2-bromoacetophenone with 3-chloro-4-fluoroaniline . The bromination occurs at the 2-position of the acetophenone ring, resulting in the desired product. The overall synthetic route may include purification steps such as recrystallization or column chromatography .
Molecular Structure Analysis
The compound’s molecular structure consists of a phenacyl group (C=O) attached to a substituted benzene ring. The bromine atom is positioned at the 2’-carbon, while the chlorine and fluorine atoms are at the 3’ and 4’ positions, respectively. The arrangement of these substituents significantly influences the compound’s reactivity and properties .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
2-bromo-1-(2-bromo-5-chloro-4-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Br2ClFO/c9-3-8(13)4-1-6(11)7(12)2-5(4)10/h1-2H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIKHYIZVKBRYJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)F)Br)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Br2ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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